Cas no 79687-28-8 (3,6,9,12,15,18,21-Heptaoxatricosanedioic acid, 5,19-dioxo-)
79687-28-8 structure
Product Name:3,6,9,12,15,18,21-Heptaoxatricosanedioic acid, 5,19-dioxo-
CAS No:79687-28-8
MF:C16H26O13
MW:426.369846820831
CID:532425
PubChem ID:12688474
Update Time:2025-04-19
3,6,9,12,15,18,21-Heptaoxatricosanedioic acid, 5,19-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- 3,6,9,12,15,18,21-Heptaoxatricosanedioic acid, 5,19-dioxo-
- 2-[2-[2-[2-[2-[2-[2-(carboxymethoxy)acetyl]oxyethoxy]ethoxy]ethoxy]ethoxy]-2-oxoethoxy]acetic acid
- DTXSID20506938
- 5,19-Dioxo-3,6,9,12,15,18,21-heptaoxatricosane-1,23-dioic acid
- 79687-28-8
-
- Inchi: 1S/C16H26O13/c17-13(18)9-26-11-15(21)28-7-5-24-3-1-23-2-4-25-6-8-29-16(22)12-27-10-14(19)20/h1-12H2,(H,17,18)(H,19,20)
- InChI Key: GJUMVVMDDQNHDE-UHFFFAOYSA-N
- SMILES: O(CCOCCOC(COCC(=O)O)=O)CCOCCOC(COCC(=O)O)=O
Computed Properties
- Exact Mass: 426.13734088g/mol
- Monoisotopic Mass: 426.13734088g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 29
- Rotatable Bond Count: 22
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 173Ų
3,6,9,12,15,18,21-Heptaoxatricosanedioic acid, 5,19-dioxo- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
79687-28-8 (3,6,9,12,15,18,21-Heptaoxatricosanedioic acid, 5,19-dioxo-) Related Products
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